Cas no 1804144-25-9 (Methyl 2-bromo-4-(2-cyanoethyl)benzoate)

Methyl 2-bromo-4-(2-cyanoethyl)benzoate structure
1804144-25-9 structure
Product Name:Methyl 2-bromo-4-(2-cyanoethyl)benzoate
CAS No:1804144-25-9
MF:C11H10BrNO2
MW:268.106602191925
CID:4950855
Update Time:2023-08-22

Methyl 2-bromo-4-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-4-(2-cyanoethyl)benzoate
    • Inchi: 1S/C11H10BrNO2/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-5,7H,2-3H2,1H3
    • InChI Key: BOTOOPFLAOPROE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OC)C=CC(=C1)CCC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 271
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.1

Methyl 2-bromo-4-(2-cyanoethyl)benzoate Pricemore >>

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